N,N-diethylfuran-3-carboxamide
Overview
Description
N,N-Diethylfuran-3-carboxamide, also known as DEFC, is a member of the furan family of compounds. It is a white, crystalline solid with a melting point of 63-64°C. It is insoluble in water but soluble in most organic solvents. DEFC has been used in various scientific research applications due to its unique properties and structure.
Scientific Research Applications
Cross-Dehydrogenative Coupling Reactions
N,N-diethylfuran-3-carboxamide is involved in cross-dehydrogenative coupling reactions, particularly in the direct carbamoylation of C–H and X–H bonds with formamides. This method is instrumental in preparing carboxamide, carbamate, and urea derivatives, which are significant in medicinal chemistry and natural product synthesis (He, Wu, & Vessally, 2020).
Fluorescence Properties in Organic Solvents
The fluorescence properties of compounds related to this compound have been studied, with a focus on changes in fluorescence due to the effects of carboxylic acids and amines. Such compounds can serve as fluorescent probes for detecting changes in temperature and solvent polarity (Huang & Tam-Chang, 2010).
Potential PET Tracer for Imaging Cancer Tyrosine Kinase
This compound derivatives have been synthesized for use as positron emission tomography (PET) tracers in imaging cancer tyrosine kinase. This advancement shows the potential application of such compounds in medical imaging and cancer diagnosis (Wang, Miller, Sledge, & Zheng, 2005).
Antimicrobial Activity
The synthesis and antimicrobial activity of furan-3-carboxamides have been investigated. Some of these compounds exhibited significant in vitro antimicrobial activity, underscoring their potential in developing new antibacterial drugs (Zanatta et al., 2007).
Docking and MD Simulations for Anticancer Activity
The chemical characteristics of certain carboxamide derivatives with antitumor activity have been analyzed using docking and molecular dynamics simulations. This research contributes to understanding the electronic properties and bioactivity of such compounds (Al-Otaibi et al., 2022).
Electroluminescence Devices
This compound derivatives have been used in the development of electroluminescence devices. These compounds show promise in creating high-efficiency blue-emitting OLEDs, demonstrating their potential in electronic and display technologies (Yu et al., 2009).
properties
IUPAC Name |
N,N-diethylfuran-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-3-10(4-2)9(11)8-5-6-12-7-8/h5-7H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHSKIRZPFSOLEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=COC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801305627 |
Source
|
| Record name | N,N-Diethyl-3-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801305627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
73540-76-8 |
Source
|
| Record name | N,N-Diethyl-3-furancarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73540-76-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Diethyl-3-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801305627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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